Cas no 1228566-53-7 (2-(1R)-1-aminoethylbenzene-1,4-diol)

• Product Name: 2-(1R)-1-aminoethylbenzene-1,4-diol
• CAS No: 1228566-53-7
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5765484
• PubChem ID: 29904405
• Update Time: 2023-12-26

2-(1R)-1-aminoethylbenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• AKOS006293404
• 2-[(1R)-1-Aminoethyl]-1,4-benzenediol
• 1228566-53-7
• DTXSID201286219
• 2-[(1R)-1-aminoethyl]benzene-1,4-diol
• EN300-1832802
• (R)-2-(1-Aminoethyl)benzene-1,4-diol
• 2-(1R)-1-aminoethylbenzene-1,4-diol

• Inchi： 1S/C8H11NO2/c1-5(9)7-4-6(10)2-3-8(7)11/h2-5,10-11H,9H2,1H3/t5-/m1/s1
• InChI Key： CIMLGYQRAUWPCM-RXMQYKEDSA-N
• SMILES： OC1C=CC(=CC=1[C@@H](C)N)O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 348.5±27.0 °C(Predicted)
• pka: 10.58±0.18(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones